4-(1-methyl-1H-indol-3-yl)-N-(pyridin-4-yl)butanamide

• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 4-(1-methylindol-3-yl)-N-pyridin-4-ylbutanamide
• InChI: InChI=1S/C18H19N3O/c1-21-13-14(16-6-2-3-7-17(16)21)5-4-8-18(22)20-15-9-11-19-12-10-15/h2-3,6-7,9-13H,4-5,8H2,1H3,(H,19,20,22)
• InChI Key: BLUNAUZBZCDPCS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CCCC(=O)NC3=CC=NC=C3

Description

4-(1-methyl-1H-indol-3-yl)-N-(pyridin-4-yl)butanamide: , is a synthetic compound.

• Its chemical formula is C₁₈H₁₉N₃O .
• The compound features an indole ring (1H-indol-3-yl) and a pyridine ring (pyridin-4-yl) connected by a butanamide linker.
• It has potential applications in various fields due to its unique structure.

Preparation Methods

Synthetic Routes: MMV390048 can be synthesized through several routes, including condensation reactions or amide bond formation.

Reaction Conditions: Specific conditions vary, but typical steps involve coupling the indole and pyridine precursors using appropriate reagents (e.g., coupling agents like EDC or DCC).

Industrial Production: While industrial-scale production details are proprietary, research labs often employ scalable synthetic methods.

Chemical Reactions Analysis

Reactions: MMV390048 can undergo diverse reactions

Common Reagents and Conditions: Examples include

Major Products: These reactions yield derivatives with modified functional groups.

Scientific Research Applications

Chemistry: MMV390048 serves as a scaffold for designing novel compounds with potential bioactivity.

Biology: Researchers explore its interactions with biological targets (e.g., enzymes, receptors).

Medicine: It may exhibit antiparasitic, antiviral, or anticancer properties.

Industry: Companies investigate its use in drug development.

Mechanism of Action

Targets: MMV390048 likely interacts with specific proteins or enzymes.

Pathways: It may affect cellular processes (e.g., signaling pathways, metabolic pathways).

Further Studies Needed: Detailed mechanisms require ongoing research.

Comparison with Similar Compounds

Uniqueness: MMV390048’s indole-pyridine hybrid structure sets it apart.

Similar Compounds: Other indole-based or pyridine-containing compounds (e.g., MMV390048 analogs, related drugs).

Remember that MMV390048’s potential lies in its versatility and the intriguing interplay between its structural elements. Researchers continue to explore its applications, making it an exciting compound in the scientific landscape